2-[6-(4-methoxyphenyl)-2,5-dioxo-2,5,6,7-tetrahydro-3H-imidazo[1,5-b][1,2,4]triazol-3-yl]-N-(2-phenylethyl)acetamide

• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 2-[6-(4-methoxyphenyl)-2,5-dioxo-7H-imidazo[1,5-b][1,2,4]triazol-3-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H21N5O4/c1-30-17-9-7-16(8-10-17)24-13-18-23-20(28)25(26(18)21(24)29)14-19(27)22-12-11-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,22,27)
• InChI Key: GGFNHJRLVGTEHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC3=NC(=O)N(N3C2=O)CC(=O)NCCC4=CC=CC=C4

Description

2-[6-(4-METHOXYPHENYL)-2,5-DIOXO-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOL-3-YL]-N-(2-PHENYLETHYL)ACETAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes an imidazo[1,5-b][1,2,4]triazole core, which is known for its diverse biological activities.

Preparation Methods

The synthesis of 2-[6-(4-METHOXYPHENYL)-2,5-DIOXO-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOL-3-YL]-N-(2-PHENYLETHYL)ACETAMIDE typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the imidazo[1,5-b][1,2,4]triazole core followed by the introduction of the methoxyphenyl and phenylethylacetamide groups under specific reaction conditions. Industrial production methods would likely involve optimization of these steps to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It may be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the aromatic rings. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts for substitution reactions. The major products formed depend on the specific reaction and conditions applied.

Scientific Research Applications

2-[6-(4-METHOXYPHENYL)-2,5-DIOXO-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOL-3-YL]-N-(2-PHENYLETHYL)ACETAMIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Compared to other similar compounds, 2-[6-(4-METHOXYPHENYL)-2,5-DIOXO-2H,3H,5H,6H,7H-IMIDAZO[1,5-B][1,2,4]TRIAZOL-3-YL]-N-(2-PHENYLETHYL)ACETAMIDE stands out due to its unique structure and diverse potential applications. Similar compounds include other imidazo[1,5-b][1,2,4]triazole derivatives, which also exhibit various biological activities but may differ in their specific properties and applications.